Cas no 65225-85-6 (4-methyl-N-(1-methylethyl)-1,2,5-oxadiazole-3-carboxamide)

4-methyl-N-(1-methylethyl)-1,2,5-oxadiazole-3-carboxamide structure
65225-85-6 structure
Product Name:4-methyl-N-(1-methylethyl)-1,2,5-oxadiazole-3-carboxamide
CAS No:65225-85-6
MF:C7H11N3O2
MW:169.181141138077
CID:1684630
PubChem ID:3049771
Update Time:2025-04-21

4-methyl-N-(1-methylethyl)-1,2,5-oxadiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-(1-methylethyl)-1,2,5-oxadiazole-3-carboxamide
    • 4-methyl-N-propan-2-yl-1,2,5-oxadiazole-3-carboxamide
    • 65225-85-6
    • 4-Metilfurazan-3-N-isopropilcarbossiamide
    • AKOS027596395
    • 4-Furazancarboxamide, N-isopropyl-5-methyl-
    • SCHEMBL23135525
    • 4-Methylfurazan-3-N-isopropylcarboxamide
    • DTXSID30215529
    • BRN 0511709
    • 4-Metilfurazan-3-N-isopropilcarbossiamide [Italian]
    • Inchi: 1S/C7H11N3O2/c1-4(2)8-7(11)6-5(3)9-12-10-6/h4H,1-3H3,(H,8,11)
    • InChI Key: ORNDCEQOKHKONK-UHFFFAOYSA-N
    • SMILES: O1N=C(C)C(C(NC(C)C)=O)=N1

Computed Properties

  • Exact Mass: 169.08523
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • PSA: 68.02
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